Cas no 27190-69-8 (4-Ethylbenzotrifluoride)

• Product Name: 4-Ethylbenzotrifluoride
• CAS No: 27190-69-8
• MF: C₉H₉F₃
• MW: 174.162973165512
• CID: 1070179
• PubChem ID: 5324697
• Update Time: 2025-08-04

4-Ethylbenzotrifluoride Chemical and Physical Properties

Names and Identifiers

• 4-Ethylbenzotrifluoride
• (4-(trifluoromethyl)phenyl)ethane
• 1-ethyl-4-(trifluoromethyl)benzene
• 1-Ethyl-4-trifluormethylbenzol
• 1-ethyl-4-trifluoromethylbenzene
• 1H-Pyrazolo[3,4-B]pyridine-5-carboxylic acid, 1-ethyl-4-[(1-methylethylidene)hydrazino]-, ethyl ester, monohydrochloride
• Etazolate hydrochloride
• Nsc163611
• SQ20009, 1-Ethyl-4-[(1-methylethylidene)hydrazino]1H-pyrazolo[3,4-b]pyridine-5-carboxylic acid ethyl ester hydrochloride
• InChI=1/C9H9F3/c1-2-7-3-5-8(6-4-7)9(10,11)12/h3-6H,2H2,1H
• BBL100864
• SCHEMBL91061
• AKOS005255481
• MFCD11100540
• CS-0333394
• 27190-69-8
• CBA19069
• STL554658
• Benzene, 1-ethyl-4-(trifluoromethyl)-
• PZIWTXSEDVGSSI-UHFFFAOYSA-N

• MDL： MFCD11100540
• Inchi： 1S/C9H9F3/c1-2-7-3-5-8(6-4-7)9(10,11)12/h3-6H,2H2,1H3
• InChI Key： IHHXYTIKYUHTQU-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)CC)(F)F

Computed Properties

• Exact Mass: 174.06567
• Monoisotopic Mass: 174.06563477g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

4-Ethylbenzotrifluoride Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 4-Ethylbenzotrifluoride

Comprehensive Overview of 4-Ethylbenzotrifluoride (CAS No. 27190-69-8): Properties, Applications, and Industry Insights

4-Ethylbenzotrifluoride (CAS No. 27190-69-8), also known as 1-Ethyl-4-(trifluoromethyl)benzene, is a fluorinated aromatic compound widely utilized in pharmaceuticals, agrochemicals, and specialty chemicals. Its unique molecular structure, featuring an ethyl group and a trifluoromethyl group on a benzene ring, grants it exceptional chemical stability and reactivity, making it a valuable intermediate in organic synthesis. The growing demand for fluorinated compounds in high-performance materials and green chemistry applications has positioned 4-Ethylbenzotrifluoride as a compound of significant industrial interest.

One of the key reasons for the prominence of 4-Ethylbenzotrifluoride is its role in the synthesis of advanced pharmaceutical intermediates. Researchers and manufacturers frequently search for "CAS 27190-69-8 suppliers" or "4-Ethylbenzotrifluoride uses in drug development," highlighting its relevance in modern medicine. The compound’s trifluoromethyl group enhances the bioavailability and metabolic stability of drug molecules, aligning with the pharmaceutical industry’s focus on precision medicine and targeted therapies. Additionally, its compatibility with catalytic processes supports sustainable manufacturing practices, a critical concern in today’s eco-conscious market.

In the agrochemical sector, 4-Ethylbenzotrifluoride serves as a building block for crop protection agents. With increasing global attention on "sustainable agriculture" and "low-toxicity pesticides," this compound’s derivatives are explored for their efficacy and environmental safety. Its fluorine content contributes to the lipophilicity and durability of agrochemical formulations, addressing farmers’ needs for longer-lasting and rainfast products. Searches like "4-Ethylbenzotrifluoride in agrochemicals" reflect the compound’s niche yet expanding role in this field.

From a technical perspective, 4-Ethylbenzotrifluoride exhibits a boiling point of approximately 170–175°C and a density of 1.18 g/cm³, making it suitable for high-temperature reactions. Its solubility in organic solvents like ethanol and dichloromethane facilitates diverse synthetic pathways. Laboratories often inquire about "handling 4-Ethylbenzotrifluoride safety" or "storage conditions for CAS 27190-69-8," underscoring the importance of proper material management. While non-hazardous under standard conditions, adherence to industrial hygiene protocols ensures safe usage.

The compound’s versatility extends to electronic materials, where fluorinated aromatics are critical for organic light-emitting diodes (OLEDs) and semiconductor coatings. As the tech industry pivots toward "flexible electronics" and "energy-efficient displays," 4-Ethylbenzotrifluoride derivatives are investigated for their dielectric properties and thermal resistance. This intersection of chemistry and electronics answers trending queries such as "fluorinated compounds in OLEDs" or "high-performance electronic materials."

Market analysts note a steady rise in demand for 4-Ethylbenzotrifluoride, driven by Asia-Pacific’s booming pharmaceutical and electronics sectors. Suppliers emphasizing "high-purity CAS 27190-69-8" or "bulk 4-Ethylbenzotrifluoride distributors" cater to this growth. Innovations in continuous flow chemistry further optimize its production, reducing costs and waste—a response to the "green synthesis" trend dominating chemical R&D.

In summary, 4-Ethylbenzotrifluoride (CAS No. 27190-69-8) is a multifaceted compound bridging gaps between traditional chemistry and cutting-edge applications. Its integration into pharmaceuticals, agrochemicals, and advanced materials aligns with global priorities like sustainability, health innovation, and technological advancement. For researchers and industry professionals, understanding its properties and market dynamics is essential to leveraging its full potential.